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2'-azido guanosine stability in aqueous solution

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2'-Azido guanosine

CAS No.: 60921-30-4

Cat. No.: S823923

Stability Data & Storage Guidelines

The table below summarizes the available specific data for 2'-azide guanosine and recommended storage

conditions.
Parameter Condition Stability /| Recommendation
Solid Form (as supplied) -20°C Stable for at least 2 years [1]
Aqueous Solution -20°C Stable for up to 1 month [1]
DMSO Solution -20°C Stable for up to 1 month [1]

Experimental Handling and Workflow

For consistent results, follow this standardized workflow for preparing and using aqueous solutions of 2'-

azido guanosine.
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Weigh aliquot quickly
to minimize exposure
to air moisture

'

Prepare solution
using chilled, sterile water
or buffer

Divide into single-use
aliquots
Store immediately at -20°C
(Do not freeze-thaw repeatedly)

Thaw for use
and discard unused portion

Click to download full resolution via product page

Frequently Asked Questions

Here are answers to common questions based on the available information and general laboratory practice.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s823923?utm_src=pdf-body-img
https://www.smolecule.com/products/s823923?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e What is the confirmed stability of a stock solution in water? One supplier indicates that a solution
in distilled water is stable for up to one month when stored at -20°C [1]. It is advisable to validate this

for your specific buffer conditions.

¢ How should I handle the solid compound to ensure its longevity? Always store the solid compound
at -20°C or below. When weighing an aliquot, allow the vial to equilibrate to room temperature in a
desiccator to prevent condensation of water, which could degrade the compound. Do not return used

material to the original stock vial.

e Why is my modified RNA yielding inconsistent results? While 2'-azido guanosine itself has known
stability, its incorporation into RNA can be sensitive. Inconsistent results could stem from degradation
of the initial stock solution, incomplete incorporation during synthesis, or hydrolysis of the synthesized

RNA strand. Begin troubleshooting by verifying the activity of your nucleoside stock solution.

e Are there any specific buffers or conditions to aveid? Although specific data is unavailable, azido
groups can be reduced. As a general precaution, avoid strong reducing agents (e.g., DTT, TCEP) in
your solutions. The stability in buffers of varying pH is not documented and should be empirically

tested for critical applications.

Troubleshooting Guide

If you encounter problems, consider the following steps:

e Suspected Solution Degradation

o Check Storage: Confirm the solution has not been stored for longer than one month and has
undergone minimal freeze-thaw cycles.

o Analyze Purity: Use HPLC (as referenced in a related study on guanosine monophosphate [2])
to check for the appearance of new peaks, which indicate decomposition.

o Functional Test: Perform a small-scale positive control experiment, such as a "click" reaction
with an alkyne-functionalized dye [3], to confirm the azido group is still reactive.

e Inconsistent Biological Activity

o Verify Stock: Rule out nucleoside stability by testing with a fresh aliquot from your long-term
storage stock.
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o Confirm Incorporation: If incorporated into RNA, use mass spectrometry to verify the correct
structure of the final product and ensure the azido group survived the synthesis and purification
steps [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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